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Compound of Interest

Compound Name: 9-Chloro-2-methoxyacridine

Cat. No.: B100718 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility and stability

data for 9-Chloro-2-methoxyacridine. Due to the limited publicly available experimental data

for this specific compound, this guide also includes data for the closely related compound, 9-

Amino-6-chloro-2-methoxyacridine (ACMA), to serve as a valuable reference point.

Furthermore, detailed experimental protocols for determining solubility and stability are

provided to empower researchers to generate empirical data for 9-Chloro-2-methoxyacridine.

Physicochemical Properties of 9-Chloro-2-
methoxyacridine
While extensive experimental data on the solubility and stability of 9-Chloro-2-
methoxyacridine is not readily available in the public domain, some fundamental

physicochemical properties have been reported. These properties are crucial for understanding

the compound's behavior in various experimental settings.
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Property Value Source

CAS Number 16492-13-0 N/A

Molecular Formula C₁₄H₁₀ClNO N/A

Molecular Weight 243.69 g/mol N/A

Melting Point 152-153 °C [1]

Boiling Point (Predicted) 414.9 ± 15.0 °C [1]

Density (Predicted) 1.304 ± 0.06 g/cm³ [1]

pKa (Predicted) 3.72 ± 0.10 [1]

Solubility and Stability Data of 9-Amino-6-chloro-2-
methoxyacridine (ACMA)
As a structurally similar compound, the solubility and stability data for 9-Amino-6-chloro-2-

methoxyacridine (ACMA) can provide valuable insights for researchers working with 9-Chloro-
2-methoxyacridine.

ACMA Solubility
Solvent Solubility

Methanol Soluble

Water Miscible

ACMA Stability
Condition Stability

Storage at -20°C Stable for ≥ 4 years

Experimental Protocols
The following are detailed, standardized protocols for determining the solubility and stability of

a compound such as 9-Chloro-2-methoxyacridine.
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Shake-Flask Method for Solubility Determination
This method is considered the gold standard for determining the thermodynamic equilibrium

solubility of a compound.

Objective: To determine the equilibrium solubility of 9-Chloro-2-methoxyacridine in various

solvents at a controlled temperature.

Materials:

9-Chloro-2-methoxyacridine

Selected solvents (e.g., water, ethanol, DMSO, etc.)

Vials with screw caps

Orbital shaker with temperature control

Analytical balance

Centrifuge

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Procedure:

Preparation: Add an excess amount of 9-Chloro-2-methoxyacridine to a series of vials,

each containing a known volume of the selected solvent. The presence of undissolved solid

is crucial to ensure that equilibrium is reached.

Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant

temperature (e.g., 25 °C or 37 °C). Allow the samples to equilibrate for a sufficient period

(typically 24-72 hours), ensuring that the solution is continuously agitated.

Phase Separation: After equilibration, remove the vials from the shaker and allow the

undissolved solid to settle. For poorly settling solids, centrifugation can be used to achieve

clear separation.
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Sampling: Carefully withdraw an aliquot of the clear supernatant.

Quantification: Dilute the aliquot with a suitable solvent and analyze the concentration of 9-
Chloro-2-methoxyacridine using a validated analytical method, such as HPLC or UV-Vis

spectrophotometry.

Calculation: The solubility is calculated from the measured concentration in the supernatant.
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Caption: Workflow for Shake-Flask Solubility Determination.
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Forced Degradation Study for Stability Assessment
Forced degradation studies are essential for establishing the intrinsic stability of a drug

substance and for developing stability-indicating analytical methods.

Objective: To investigate the degradation profile of 9-Chloro-2-methoxyacridine under various

stress conditions.

Materials:

9-Chloro-2-methoxyacridine

Hydrochloric acid (HCl) solution (e.g., 0.1 N)

Sodium hydroxide (NaOH) solution (e.g., 0.1 N)

Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

Temperature-controlled oven

Photostability chamber

HPLC system with a photodiode array (PDA) or mass spectrometry (MS) detector

Procedure:

Sample Preparation: Prepare solutions of 9-Chloro-2-methoxyacridine in a suitable

solvent.

Stress Conditions: Expose the samples to a variety of stress conditions in parallel:

Acidic Hydrolysis: Add HCl solution and incubate at a controlled temperature (e.g., 60 °C).

Basic Hydrolysis: Add NaOH solution and incubate at a controlled temperature.

Oxidative Degradation: Add H₂O₂ solution and store at room temperature.

Thermal Degradation: Store a solid sample and a solution sample in a high-temperature

oven (e.g., 80 °C).
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Photostability: Expose a solid sample and a solution sample to light in a photostability

chamber according to ICH guidelines.

Time Points: Withdraw aliquots from the stressed samples at various time points (e.g., 0, 2,

4, 8, 24 hours).

Neutralization: For the acid and base hydrolysis samples, neutralize the aliquots before

analysis.

Analysis: Analyze the samples using a stability-indicating HPLC method. The use of a PDA

or MS detector will aid in the identification of degradation products.

Data Evaluation: Compare the chromatograms of the stressed samples with that of an

unstressed control to identify and quantify the degradation products and determine the

percentage of degradation of 9-Chloro-2-methoxyacridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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